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Compound of Interest

Compound Name: Diphenylamine Sulfonic Acid

Cat. No.: B093892

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of chemical reagents is paramount. This guide provides a detailed overview of
diphenylamine-4-sulfonic acid and its commonly used sodium and barium salts, focusing on
their core properties and applications, particularly as a redox indicator.

Core Properties

Diphenylamine-4-sulfonic acid and its salts are key reagents in analytical chemistry. Their utility
primarily stems from their distinct color change upon oxidation, making them excellent redox
indicators. A summary of their fundamental physicochemical properties is presented below.
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Diphenylamine-4-

Diphenylamine-4-

Diphenylamine-4-

Property . . sulfonic acid sulfonic acid
sulfonic acid ] .
Sodium Salt Barium Salt
6152-67-6[3][4][5][6 6211-24-1[8][9][10
CAS Number 101-57-5[1][2] SRR SR
[7] [11]
C12H10NNaOsS[3][4] C24H20BaN206S2[8][9]
Molecular Formula C12H11NOs3S[1][2]
[51[7] [10]

271.27 g/mol [3][4][5]

Molecular Weight 249.29 g/mol [1][2] 7] 633.88 g/mol [3][9][10]
Off-white powder[3] to ]
o ] ) White to grey crystals,
Not specified in off-white to beige to ) )
Appearance ] ] crystalline solid or
search results light grey crystalline
powder[12]
powder[6]
o Not specified in Moderately soluble[9],
Solubility in Water 820 g/L[4] )
search results slightly soluble[12]
>300 °C[3]

Melting Point

Not specified in

search results

(decomposes at 200
°C[4])

>300 °C[10]

Application as a Redox Indicator

Diphenylamine sulfonic acid is widely employed as a redox indicator in various titrations,

most notably in the determination of iron (II) with potassium dichromate. The indicator is

colorless in its reduced form and undergoes a sharp, reversible color change to a violet or

purple color at the equivalence point.

The logical workflow for utilizing diphenylamine sulfonic acid as a redox indicator in a typical

titration is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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